Cas no 2606-85-1 (Benzo[c]phenanthrene,2-methyl-)

• Product Name: Benzo[c]phenanthrene,2-methyl-
• CAS No: 2606-85-1
• MF: C₁₉H₁₄
• MW: 242.314465045929
• CID: 258354
• PubChem ID: 17454
• Update Time: 2025-04-19

Benzo[c]phenanthrene,2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[c]phenanthrene,2-methyl-
• 2-Methylbenzo[c]phenanthrene
• 2-Methyl-3,4-benzophenanthrene
• 6-Methyl-3:4-benzphenanthrene
• BJUXRTTZOOHUQP-UHFFFAOYSA-N
• 8DFC8R9Z8R
• WLN: L C6 B666J E1
• 2606-85-1
• 6-Methyl-3,4-benzphenanthren
• 2-Methylbenzo(c)phenanthrene
• NSC-171295
• BENZO(c)PHENANTHRENE, 2-METHYL-
• AKOS024340892
• DTXSID10180701
• BRN 1872511
• NSC 171295
• Benzo[c]phenanthrene, 2-methyl-
• Q27270225
• NSC171295
• UNII-8DFC8R9Z8R

• Inchi： 1S/C19H14/c1-13-6-7-15-9-11-16-10-8-14-4-2-3-5-17(14)19(16)18(15)12-13/h2-12H,1H3
• InChI Key： BJUXRTTZOOHUQP-UHFFFAOYSA-N
• SMILES： C12C(=CC=C3C=CC=CC=13)C=CC1=CC=C(C)C=C21

Computed Properties

• Exact Mass: 242.10962
• Monoisotopic Mass: 242.10955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.1011 (estimate)
• Melting Point: 81.75°C
• Boiling Point: 320.14°C (rough estimate)
• Flash Point: 217.8°C
• Refractive Index: 1.4750 (estimate)
• PSA: 0